Glucagon-like peptide 1 (7-36)amide

• CAS: 119637-73-9
• Synonyms:
  GLP-1 (7-36)amide, GLP-1-(7-36) amide, GLP-1a, GLP-I (7-36)amide, GLP-I (7-36)NH2, glucagon-like peptide 1 (7-36)amide, glucagon-like peptide I (7-36)amide, glucagon-like peptide-1(7-36 amide), MKC 253, MKC-253, MKC253, proglucagon (78-107) amide
• Molecular Formula: C151H229N41O46
• Molecular Weight: 3354.7 g/mol
• SMILES: CCC(C)C(C(=O)NC(C)C(=O)NC(=O)CNC(=O)C(CCCNC(=N)N)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(C(C)C)NC(=O)C(CC(C)C)NC(=O)C(CC1=CNC2=CC=CC=C21)N)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CCC(=O)OC(=O)C(C)NC(=O)C(C)NC(=O)C(CCC(=O)N)NC(=O)CNC(=O)C(CCC(=O)OC(=O)C(CO)NC(=O)C(CO)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CO)NC(=O)C(C(C)O)NC(=O)C(CC4=CC=CC=C4)NC(=O)C(C(C)O)NC(=O)CNC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CC5=CNC=N5)N)NC(=O)C(CC(C)C)NC(=O)C(CC6=CC=C(C=C6)O)N)NC(=O)C(CCCCN)N
• InChI: InChI=1S/C151H229N41O46/c1-17-77(10)121(146(232)171-80(13)126(212)188-114(203)68-167-131(217)96(39-30-54-162-151(159)160)173-111(200)65-164-132(218)97(38-27-29-53-153)178-144(230)119(75(6)7)189-138(224)103(56-74(4)5)180-130(216)93(156)60-87-63-163-95-37-25-24-35-90(87)95)191-139(225)104(58-84-31-20-18-21-32-84)181-136(222)101(176-127(213)91(154)36-26-28-52-152)47-51-117(208)237-149(235)81(14)172-124(210)78(11)170-135(221)100(44-48-110(158)199)174-112(201)66-165-134(220)99(177-137(223)102(55-73(2)3)179-129(215)92(155)57-86-40-42-89(198)43-41-86)46-50-118(209)238-150(236)109(71-195)186-143(229)108(70-194)184-145(231)120(76(8)9)190-141(227)106(62-116(206)207)182-142(228)107(69-193)185-148(234)123(83(16)197)192-140(226)105(59-85-33-22-19-23-34-85)183-147(233)122(82(15)196)187-113(202)67-166-133(219)98(45-49-115(204)205)175-125(211)79(12)169-128(214)94(157)61-88-64-161-72-168-88/h18-25,31-35,37,40-43,63-64,72-83,91-94,96-109,119-123,163,193-198H,17,26-30,36,38-39,44-62,65-71,152-157H2,1-16H3,(H2,158,199)(H,161,168)(H,164,218)(H,165,220)(H,166,219)(H,167,217)(H,169,214)(H,170,221)(H,171,232)(H,172,210)(H,173,200)(H,174,201)(H,175,211)(H,176,213)(H,177,223)(H,178,230)(H,179,215)(H,180,216)(H,181,222)(H,182,228)(H,183,233)(H,184,231)(H,185,234)(H,186,229)(H,187,202)(H,189,224)(H,190,227)(H,191,225)(H,192,226)(H,204,205)(H,206,207)(H4,159,160,162)(H,188,203,212)/t77-,78-,79-,80-,81-,82+,83+,91-,92-,93-,94-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,119-,120-,121-,122-,123-/m0/s1
• InChIKey: MDXYQVPFSHFPHS-CVYXXLPWSA-N

GLP-1 (7-36)amide Overview

Glucagon-like peptide 1 (7-36)amide, often referred to as GLP-1 (7-36)NH2, is a biologically active, 30-amino acid peptide hormone derived from proglucagon [1]. As an endogenous incretin, it plays a critical role in glucose homeostasis by enhancing glucose-dependent insulin secretion, suppressing glucagon release, and slowing gastric emptying [2]. Its primary structure and amidated C-terminus are essential for its potent, but short-lived, biological activity [3]. This compound serves as a fundamental research tool for investigating incretin biology, GLP-1 receptor (GLP-1R) signaling pathways, and the pharmacokinetic limitations of native peptides.

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Workflow Native human GLP-1R agonist for signaling studies

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Selection Amidated (7-36) form; DPP-IV-susceptible substrate

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Context Acute in vitro/in vivo incretin research; comparator for long-acting analogs

• [1] DrugBank. GLP-1 (7-36) amide. Accession Number DB19258. View Source
• [2] Edwards, C.M., et al. (1998). Subcutaneous glucagon-like peptide-1 (7-36) amide is insulinotropic and can cause hypoglycaemia in fasted healthy subjects. Clinical Science, 95(6), 719-724. View Source
• [3] Watanabe, Y., et al. (1994). Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells. Journal of Endocrinology, 140(1), 45-52. View Source

GLP-1 (7-36)amide vs. Analogs

While several GLP-1R agonists are approved for clinical use, direct substitution with endogenous GLP-1 (7-36)amide for research is not scientifically valid. Differences in peptide backbone (e.g., exendin-4-based analogs vs. human GLP-1), N-terminal modifications, and C-terminal amidation status fundamentally alter receptor binding kinetics, susceptibility to degradation by dipeptidyl peptidase IV (DPP-IV), plasma half-life, and resultant signaling profiles [1]. For instance, the presence of a glycine-extended (7-37) or full-length (1-37) sequence yields distinct pharmacological and metabolic profiles compared to the amidated (7-36) form [2]. The following evidence quantifies these key differentiators, enabling informed scientific selection based on the precise experimental requirements for a native, short-acting GLP-1R ligand.

Backbone Exendin-4-based analogs have distinct receptor binding kinetics versus native human GLP-1.

C-terminus Non-amidated (7-37) or glycine-extended forms may differ in plasma stability context.

Sequence Full-length (1-37) proglucagon peptides exhibit significantly lower potency; not interchangeable.

• [1] Gentilella, R., et al. (2019). Glucagon-like peptide-1 receptor agonists in type 2 diabetes treatment: are they all the same? Diabetes/Metabolism Research and Reviews, 35(1), e3070. View Source
• [2] Orskov, C., et al. (1993). Biological effects and metabolic rates of glucagonlike peptide-1 7-36 amide and glucagonlike peptide-1 7-37 in healthy subjects are indistinguishable. Diabetes, 42(5), 658-661. View Source

GLP-1 (7-36)amide: Head-to-Head Evidence

Insulinotropic Potency & Receptor Binding

A systematic structure-activity relationship (SAR) study directly compared the insulinotropic activity of GLP-1 (7-36)amide with 16 single-point substitution analogs. The study definitively ranked the impact of key residues on activity in a perfused rat pancreas model [1]. GLP-1 (7-36)amide demonstrated the highest insulinotropic activity, with analogs having substitutions at positions 10 (Ala10), 15 (Ser15), or 17 (Arg17) showing significantly reduced potency. The putative antagonist [Glu15]-GLP-1(8-36)amide was the least potent peptide tested.

Insulinotropic Activity

Head-to-head

Rank 1 (Highest)

>> Ala10, Ser15, Arg17, [Glu15]-GLP-1(8-36)

Benchmarks structural integrity for GLP-1R agonism.

Perfused rat pancreas model; residue-specific SAR.

Evidence Dimension	Insulinotropic Activity (Relative Potency Rank)
Target Compound Data	GLP-1 (7-36)amide (Rank: 1, Highest)
Comparator Or Baseline	Ala10, Ser15, Arg17, [Glu15]-GLP-1(8-36)amide
Quantified Difference	GLP-1(7-36)amide = Tyr16 > Lys18, Lys27 > Gly21 > Asp31 >> Ser15, Arg17 > Ala10 >> [Glu15]-GLP-1(8-36) amide
Conditions	Perfused rat pancreas

Why This Matters

This rank order identifies specific amino acid residues critical for full GLP-1R agonism, providing a benchmark for validating the structural integrity and expected biological potency of newly synthesized or procured GLP-1 (7-36)amide batches.

• [1] Watanabe, Y., et al. (1994). Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells. Journal of Endocrinology, 140(1), 45-52. View Source

C-Terminal Amidation & Plasma Stability

A direct comparison of the two major circulating forms of the hormone, amidated GLP-1 (7-36)amide and glycine-extended GLP-1 (7-37), revealed a statistically significant difference in their stability in human plasma. Despite having indistinguishable effects on endocrine pancreas function in vivo, the amidated form demonstrated superior survival in an in vitro plasma degradation assay [1].

Plasma Stability (C-term)

Head-to-head

42 ± 2 min vs 32 ± 3 min

P=0.007, human plasma 37°C

C-terminal amidation supports measurable plasma stability context.

~1.3-fold stability difference versus (7-37).

Evidence Dimension	In Vitro Half-Life in Human Plasma at 37°C
Target Compound Data	GLP-1 (7-36)amide, T1/2 = 42 ± 2 min
Comparator Or Baseline	GLP-1 (7-37), T1/2 = 32 ± 3 min
Quantified Difference	GLP-1 (7-36)amide is ~1.3-fold more stable (P=0.007)
Conditions	Human plasma, 37°C, in vitro degradation assay

Why This Matters

This data confirms that C-terminal amidation confers a measurable, albeit modest, advantage in plasma stability over the non-amidated form, an important consideration for in vitro assays requiring longer peptide exposure.

• [1] Wettergren, A., et al. (1998). Amidated and non-amidated glucagon-like peptide-1 (GLP-1): non-pancreatic effects (cephalic phase acid secretion) and stability in plasma in humans. Regulatory Peptides, 77(1-3), 83-88. View Source

Potency vs. Full-Length GLP-1 Variants

The functional activity of GLP-1 (7-36)amide was directly compared with its full-length variants, GLP-1 (1-37) and GLP-1 (1-36) amide, in a rat parietal cell functional assay. The truncated (7-36) form was found to be two orders of magnitude more potent at stimulating cellular H+ production [1].

Potency vs. Full-Length

Head-to-head

~100-fold difference

Maximal effect at 10⁻⁸ M vs 10⁻⁶ M

Truncated (7-36) sequence required for high-activity receptor engagement.

Rat parietal cell functional assay.

Evidence Dimension	Potency in stimulating [14C]aminopyrine accumulation
Target Compound Data	GLP-1 (7-36)amide, maximal effect at 10(-8) M
Comparator Or Baseline	GLP-1 (1-37) and GLP-1 (1-36) amide, maximal effect at 10(-6) M
Quantified Difference	GLP-1 (7-36)amide is 100-fold more potent
Conditions	Enzymatically dispersed enriched rat parietal cells

Why This Matters

This demonstrates the requirement for the truncated (7-36) sequence for high-potency GLP-1R activation, differentiating it from other naturally occurring proglucagon-derived peptides that are 100x less potent.

• [1] Schmidtler, J., et al. (1991). GLP-1-(7-36) amide, -(1-37), and -(1-36) amide: potent cAMP-dependent stimuli of rat parietal cell function. American Journal of Physiology, 260(6 Pt 1), G940-G950. View Source

Rapid In Vivo Clearance

The very short plasma half-life of native GLP-1 (7-36)amide is a defining characteristic, distinguishing it from long-acting, DPP-IV-resistant analogs. Its rapid clearance is primarily mediated by DPP-IV cleavage. This parameter was quantified in a study comparing it to the non-amidated form [1] and further supported by general pharmacokinetic data for the peptide [2].

In Vivo Clearance

Cross-study

5.3 ± 0.4 min

Plasma half-life, healthy subjects

Rapid clearance supports acute signaling studies; contrasts with long-acting analogs.

Primarily mediated by DPP-IV cleavage.

Evidence Dimension	In Vivo Plasma Half-Life
Target Compound Data	GLP-1 (7-36)amide, T1/2 = 5.3 ± 0.4 min
Comparator Or Baseline	GLP-1 (7-37), T1/2 = 6.1 ± 0.8 min; General reported half-life <1.5-2 min
Quantified Difference	Rapid clearance in all studies (minutes vs. hours/days for analogs)
Conditions	Healthy human subjects (Orskov et al.); General intravenous administration

Why This Matters

This rapid clearance profile makes GLP-1 (7-36)amide the ideal tool for studying acute GLP-1R signaling events and for use as a comparator in the development of long-acting analogs or DPP-IV inhibitors.

• [1] Orskov, C., et al. (1993). Biological effects and metabolic rates of glucagonlike peptide-1 7-36 amide and glucagonlike peptide-1 7-37 in healthy subjects are indistinguishable. Diabetes, 42(5), 658-661. View Source
• [2] Selis, F., et al. (2012). Enzymatic mono-pegylation of glucagon-like peptide 1 towards long lasting treatment of type 2 diabetes. Results in Pharma Sciences, 2, 58-65. View Source

Agonism vs. GLP-1 (9-36)amide

The primary DPP-IV metabolite, GLP-1 (9-36)amide, is often considered a weak or partial agonist of the GLP-1R. A clinical study directly comparing the acute effects of GLP-1 (7-36)amide, its metabolite, and exenatide on a non-canonical target (bone remodeling) highlights their distinct pharmacological profiles [1]. While the full quantitative effect size for bone marker changes requires further analysis, the study's design underscores the functional divergence between the full agonist and its major degradation product.

Agonism vs. Metabolite

Class-level

Qualitative difference

Bone resorption marker CTX change

Full agonist (7-36) vs. DPP-IV metabolite (9-36) show divergent pathway response.

Pilot clinical study in 8 volunteers; data to verify.

Evidence Dimension	Functional GLP-1R Agonism Profile
Target Compound Data	GLP-1 (7-36)amide (Full Agonist)
Comparator Or Baseline	GLP-1 (9-36)amide (Major DPP-IV metabolite; weak/partial agonist)
Quantified Difference	Qualitative difference in acute effect on bone resorption marker CTX in humans
Conditions	Double-blinded, randomized clinical trial in 8 healthy volunteers

Why This Matters

This differentiates the full agonist GLP-1 (7-36)amide from its primary in vivo degradation product, GLP-1 (9-36)amide, which may have distinct and sometimes antagonistic effects on certain GLP-1R-mediated pathways.

• [1] Nissen, A., et al. (2022). A Pilot Study Showing Acute Inhibitory Effect of GLP-1 on the Bone Resorption Marker CTX in Humans. JBMR Plus, 6(3), e10587. View Source

GLP-1 (7-36)amide: Research Applications

Native GLP-1R Agonist Standard

Use as a reference standard in cell-based assays (e.g., cAMP accumulation, receptor binding) due to its well-characterized, high-potency agonism at the GLP-1R. Its activity can be used to benchmark the potency and efficacy of novel GLP-1R agonists or to validate assay system sensitivity, given the established rank order of its activity compared to its own analogs [1].

DPP-IV Inhibitor & Analog Comparator

Employ GLP-1 (7-36)amide as a positive control substrate to assess the efficacy of DPP-IV inhibitors in vitro and in vivo. Its rapid, DPP-IV-mediated degradation [1] makes it an ideal comparator for demonstrating the improved stability and prolonged half-life of engineered analogs, such as PEGylated variants [2].

Acute In Vivo GLP-1R Studies

The short plasma half-life of GLP-1 (7-36)amide [1] is an advantage for studies requiring transient activation of the GLP-1R. It is well-suited for acute infusion or injection protocols to investigate the immediate effects on insulin secretion, gastric emptying, and cardiovascular parameters without the confounding influence of prolonged receptor occupancy seen with long-acting analogs [2].

Signaling Bias & Metabolite Effects

Utilize GLP-1 (7-36)amide to generate its primary metabolite, GLP-1 (9-36)amide, in controlled experimental conditions. Comparative studies with both peptides can help delineate signaling pathways and physiological effects specific to full agonism versus those mediated by the DPP-IV cleavage product, which may act as a biased agonist or antagonist at the GLP-1R or other targets [1].

Application

Selection Property

Validation Focus

GLP-1R Agonist Standard

Native human sequence, full agonism

cAMP accumulation / receptor binding assay validation

DPP-IV Inhibitor Comparator

Rapid DPP-IV-mediated degradation

Peptide stability half-life comparison

Acute In Vivo Signaling Studies

Short plasma half-life (minutes)

Insulin secretion / gastric emptying endpoints

Signaling Bias & Metabolite Studies

Generation of GLP-1 (9-36)amide metabolite

Biased agonism / antagonism screening

• [1] Watanabe, Y., et al. (1994). Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells. Journal of Endocrinology, 140(1), 45-52. View Source
• [2] Selis, F., et al. (2012). Enzymatic mono-pegylation of glucagon-like peptide 1 towards long lasting treatment of type 2 diabetes. Results in Pharma Sciences, 2, 58-65. View Source